molecular formula C18H14O5 B8295723 2-[(3-methoxyphenyl)methylene]-6-acetoxy-3(2H)-benzofuranone

2-[(3-methoxyphenyl)methylene]-6-acetoxy-3(2H)-benzofuranone

Cat. No.: B8295723
M. Wt: 310.3 g/mol
InChI Key: SAUOIZJABUPWPP-UHFFFAOYSA-N
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Description

2-[(3-methoxyphenyl)methylene]-6-acetoxy-3(2H)-benzofuranone is a useful research compound. Its molecular formula is C18H14O5 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H14O5

Molecular Weight

310.3 g/mol

IUPAC Name

[2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] acetate

InChI

InChI=1S/C18H14O5/c1-11(19)22-14-6-7-15-16(10-14)23-17(18(15)20)9-12-4-3-5-13(8-12)21-2/h3-10H,1-2H3

InChI Key

SAUOIZJABUPWPP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)OC)O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

After 2-[(3-methoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone 0.5 g was dissolved in pyridine 5 ml, acetyl chloride 0.172 ml was added, and the mixture was refluxed for 2.5 hours. The reaction mixture was cooled to room temperature, ethyl acetate 50 ml was added, and the mixture was washed with 2N-hydrochloric acid 50 ml twice. After the ethyl acetate solution was dehydrated with anhydrous magnesium sulfate, it was concentrated under reduced pressure. The residue was fractionated by silica gel column chromatography (silica gel: 50 g, eluted with solvent 500 ml of hexane:ethyl acetate=1:1) and the fraction was concentrated to dryness at a temperature of 40° C. under reduced pressure to obtain crystals. The crystals were dried over phosphorous pentoxide at a temperature of 60° C. for five hours under reduced pressure to obtain the desired compound 371.6 mg.
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0.5 g
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5 mL
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0.172 mL
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50 mL
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